Cas no 36640-40-1 (3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 36640-40-1
• MF: C₁₆H₁₁FN₂O
• MW: 266.269747018814
• MDL: MFCD00496847
• CID: 318788
• PubChem ID: 700989
• Update Time: 2025-05-20

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,3-(4-fluorophenyl)-1-phenyl-
• 3-(4-FLUORO-PHENYL)-1-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(4-fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 3-(4-fluorophenyl)-1-phenylpyrazole-4-carbaldehyde
• 1-phenyl-3-(p-fluorophenyl)-pyrazol-4-aldehyde
• 1-Phenyl-3-(p-fluor-phenyl)-pyrazol-4-aldehyd
• AC1LDTBC
• AC1Q4M40
• AC1Q4OIH
• N-phenyl-3-p-fluorophenyl-4-formylpyrazole
• ST027061
• MLS001164445
• SMR000496666
• Cambridge id 5628278
• cid_700989
• BDBM69635
• HMS2828P19
• 3207AH
• BBL039630
• STK349020
• SBB001032
• CS-M1034
• 3-Methylcoumarone
• CHEMBL1404267
• EN300-00990
• Z56764217
• 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde
• AKOS000115319
• AB00091167-01
• FT-0742362
• AS-35694
• 3-(4-fluorophenyl)-1-phenyl-4-pyrazolecarboxaldehyde
• A913637
• 3-(4-fluorophenyl)-1-phenyl-pyrazole-4-carbaldehyde
• MFCD00496847
• SCHEMBL11250330
• 36640-40-1
• DTXSID30351471
• DB-029129
• 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• MDL： MFCD00496847
• Inchi： 1S/C16H11FN2O/c17-14-8-6-12(7-9-14)16-13(11-20)10-19(18-16)15-4-2-1-3-5-15/h1-11H
• InChI Key： AQESLSBUZSGPEX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 266.08563
• Monoisotopic Mass: 266.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 3.1

Experimental Properties

• Density: 1.2
• Melting Point: 158-160 °C
• Boiling Point: 439.3°C at 760 mmHg
• Flash Point: 219.5°C
• Refractive Index: 1.609
• PSA: 34.89

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 36640-40-1): A Comprehensive Overview

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 36640-40-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde consists of a pyrazole ring substituted with a 4-fluorophenyl group and a phenyl group, with an aldehyde functional group at the 4-position. This arrangement imparts the molecule with distinct chemical and biological properties, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that pyrazole-based compounds exhibit potent anti-inflammatory and analgesic activities. The presence of the 4-fluorophenyl group in 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde further enhances its pharmacological profile by modulating its interaction with biological targets.

In addition to its anti-inflammatory properties, 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival.

The aldehyde functional group in 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde also plays a crucial role in its biological activity. Aldehydes are known to participate in Michael addition reactions, which can lead to the formation of covalent bonds with nucleophilic residues in proteins. This property makes 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde an attractive candidate for the development of covalent inhibitors, a class of drugs that have shown promise in treating diseases such as cancer and neurodegenerative disorders.

Synthesis of 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the condensation of 3-(4-fluorophenyl)-1H-pyrazole with benzaldehyde followed by cyclization to form the desired product. The synthetic route is robust and can be easily scaled up for industrial production, making it an economically viable option for pharmaceutical companies.

The physicochemical properties of 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, such as its solubility, stability, and bioavailability, are critical factors that influence its suitability as a drug candidate. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its formulation into various dosage forms. Additionally, it demonstrates excellent stability under physiological conditions, ensuring its efficacy during therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde-based drugs. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

In conclusion, 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 36640-40-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.